Cas no 18516-18-2 (Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-)

• Product Name: Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-
• CAS No: 18516-18-2
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD22412339
• CID: 141336
• PubChem ID: 87688
• Update Time: 2025-06-09

Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanal,3-hydroxy-2-(hydroxymethyl)-2-methyl-
• 3-hydroxy-2-(hydroxymethyl)-2-methylpropanal
• 3-hydroxy-2-(hydroxymethyl)-2-methylpropionaldehyde
• Dimethylolpropionaldehyde
• 2,2-Bis(hydroxymethyl)propionaldehyde
• 3-Hydroxy-2-hydroxymethyl-2-methylpropanal
• 2-(Hydroxymethyl)-2-methyl-3-hydroxypropanal
• Propanal, 3-hydroxy-2-(hydroxymethyl)-2-methyl-
• 3-Hydroxy-2-(hydroxymethyl)-2-methylpropionaldehyd
• 2,2-bis(hy-droxymethyl)propanal
• CBIFNLUPCWCNQT-UHFFFAOYSA-N
• 2,2-BIS(HYDROXYMETHYL)PROPANAL
• 2,2-bis (hydroxymethyl)propionaldehyde
• MFCD22412339
• SY265867
• 18516-18-2
• 377M877SCT
• EC 242-393-3
• UNII-377M877SCT
• DTXSID4066381
• EINECS 242-393-3
• SCHEMBL556820
• NS00005822
• DTXCID0035871
• 242-393-3

• MDL： MFCD22412339
• Inchi： 1S/C5H10O3/c1-5(2-6,3-7)4-8/h2,7-8H,3-4H2,1H3
• InChI Key： CBIFNLUPCWCNQT-UHFFFAOYSA-N
• SMILES： OCC(C=O)(C)CO

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: -1.3

Experimental Properties

• PSA: 57.53